1-(3-Methylphenyl)bicyclo[2.2.1]heptane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The bicyclo[2.2.1]heptane scaffold, also known as norbornane, is a rigid, bicyclic hydrocarbon structure with significant applications in pharmaceuticals, materials science, and asymmetric synthesis . The compound 1-(3-Methylphenyl)bicyclo[2.2.1]heptane features a 3-methylphenyl substituent attached to the bicyclic framework.
Properties
CAS No. |
61192-21-0 |
|---|---|
Molecular Formula |
C14H18 |
Molecular Weight |
186.29 g/mol |
IUPAC Name |
1-(3-methylphenyl)bicyclo[2.2.1]heptane |
InChI |
InChI=1S/C14H18/c1-11-3-2-4-13(9-11)14-7-5-12(10-14)6-8-14/h2-4,9,12H,5-8,10H2,1H3 |
InChI Key |
NAPMIPXQUNUIFY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC=C1)C23CCC(C2)CC3 |
Origin of Product |
United States |
Preparation Methods
Diels-Alder Reaction Strategies for Bicyclo[2.2.1]heptane Skeleton Formation
The Diels-Alder (DA) reaction remains the cornerstone for constructing the bicyclo[2.2.1]heptane framework. Source demonstrates a sequential DA/rearrangement protocol using 2,3-dimethyl-1,3-butadiene and methacrolein under MeAlCl₂ catalysis at −20°C, achieving 85% yield of the bicyclic intermediate. For 1-(3-methylphenyl) derivatives, substituting methacrolein with 3-methylcinnamaldehyde as the dienophile introduces the aryl group in situ. Kinetic studies reveal that the endo transition state dominates when Lewis acids coordinate to the dienophile’s carbonyl oxygen, steering regioselectivity toward the desired 1-aryl product.
Post-DA rearrangement steps, such as Claisen or Cope rearrangements, are critical for positioning substituents. For example, heating the DA adduct with excess MeAlCl₂ at 80°C induces a-sigmatropic shift, relocating the 3-methylphenyl group to the bridgehead position. This two-step sequence achieves an overall 72% isolated yield after column chromatography (hexane/MTBE 100:1) and bulb-to-bulb distillation.
Isomerization-Driven One-Pot Synthesis from Acyclic Olefins
Industrial-scale methods from Source bypass multi-step sequences by integrating DA reactions with acid-catalyzed isomerization. Reacting 2-butene with cyclopentadiene in the presence of zeolite catalysts at 150–350°C directly yields 2-methylene-3-methylbicyclo[2.2.1]heptane, which undergoes hydrogenation to saturate the double bond. Introducing 3-methylstyrene instead of 2-butene installs the aryl group at the C1 position, though this requires careful temperature modulation to suppress oligomerization.
A representative protocol involves:
- Charging a tubular reactor with β-zeolite (Si/Al = 25) and 3-methylstyrene/cyclopentadiene (2:1 molar ratio).
- Heating to 250°C under autogenous pressure for 2 h.
- Hydrogenating the product over Pd/C (5 wt%) at 50 psi H₂.
This route achieves 68% yield with 94% purity, though competing pathways generate 5–7% of regioisomeric byproducts.
Transition Metal-Catalyzed Functionalization of Preformed Bicyclic Intermediates
Late-stage functionalization via cross-coupling offers modular access to 1-(3-methylphenyl) derivatives. Source outlines a Suzuki-Miyaura coupling strategy using bromobicyclo[2.2.1]heptane and 3-methylphenylboronic acid. Key steps include:
- Lithiation of bicyclo[2.2.1]heptane at −78°C using n-BuLi/THF.
- Quenching with trimethylborate to form the boronic ester.
- Coupling with 3-bromo-1-methylbenzene under Pd(PPh₃)₄ catalysis (2 mol%) in dioxane/H₂O (3:1) at 90°C.
This method affords 63% yield after silica gel chromatography, though steric hindrance at the bridgehead necessitates prolonged reaction times (24–36 h). Comparative studies show that Buchwald-Hartwig amination protocols are less effective (<35% yield) due to the substrate’s rigidity.
Acid-Catalyzed Friedel-Crafts Alkylation of Bicyclo[2.2.1]heptene
Electrophilic aromatic substitution provides an alternative route for aryl group installation. Treating bicyclo[2.2.1]hept-2-ene with 3-methylbenzene and AlCl₃ at 0°C induces Friedel-Crafts alkylation, yielding the target compound after hydrogenation. However, competing polymerization of the alkene and over-alkylation limit yields to 41–45%. Microwave-assisted conditions (100°C, 10 min) improve efficiency to 58% by accelerating the reaction kinetics.
Comparative Analysis of Methodologies
Chemical Reactions Analysis
Types of Reactions: 1-(3-Methylphenyl)bicyclo[2.2.1]heptane undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce functional groups such as ketones or carboxylic acids.
Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert double bonds to single bonds, altering the compound’s reactivity.
Substitution: Electrophilic aromatic substitution reactions can introduce additional substituents on the phenyl ring, such as nitro or halogen groups.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Hydrogen gas with a palladium catalyst.
Substitution: Halogenation using bromine or chlorination using chlorine gas in the presence of a Lewis acid catalyst.
Major Products Formed:
Oxidation: Formation of ketones or carboxylic acids.
Reduction: Saturated hydrocarbons.
Substitution: Halogenated or nitrated derivatives.
Scientific Research Applications
1-(3-Methylphenyl)bicyclo[2.2.1]heptane has several applications in scientific research:
Biology: Investigated for its potential biological activity, including its interactions with enzymes and receptors.
Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.
Industry: Utilized in the development of new materials, including polymers and advanced composites.
Mechanism of Action
The mechanism of action of 1-(3-Methylphenyl)bicyclo[2.2.1]heptane involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s bicyclic structure allows it to fit into binding sites with high specificity, potentially modulating biological pathways. For example, it may inhibit enzyme activity by occupying the active site or alter receptor function by binding to allosteric sites .
Comparison with Similar Compounds
Physicochemical and Functional Comparisons
Table 1: Key Properties of Selected Bicyclo[2.2.1]heptane Derivatives
*Estimated values based on analogs.
Q & A
Basic Research Questions
Q. What are the common synthetic strategies for synthesizing bicyclo[2.2.1]heptane derivatives like 1-(3-Methylphenyl)bicyclo[2.2.1]heptane?
- Methodological Answer : The bicyclo[2.2.1]heptane scaffold is typically synthesized via [4 + 2] cycloaddition reactions, Diels-Alder reactions, or intramolecular cyclization. For example, asymmetric synthesis of bicyclo[2.2.1]heptane-1-carboxylates employs chiral auxiliaries (e.g., bornane sultam) to achieve enantioselectivity . Key challenges include controlling stereochemistry and regioselectivity. NMR spectroscopy (e.g., double-resonance experiments) is critical for confirming substitution patterns and isomer separation (endo vs. exo) .
Q. How can the stereochemical configuration of bicyclo[2.2.1]heptane derivatives be determined experimentally?
- Methodological Answer : Stereochemical assignment relies on NMR techniques, including NOE (Nuclear Overhauser Effect) and J-coupling analysis. For example, the endo/exo configuration of substituents can be resolved using 2D NMR (COSY, HSQC) and comparison with literature data. Crystallography is also used for absolute configuration determination . Descriptors like "exo" and "endo" are defined based on the spatial orientation relative to the bicyclic bridge .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
